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Compound of Interest

Compound Name:
3-Chloro-4-(2-

pyrimidinyloxy)phenylamine

CAS No.: 338413-13-1

Cat. No.: B2614044

Get Quote

Compound Identity: Methyl (E)-2-[2-(6-chloropyrimidin-4-
yloxy)phenyl]-3-methoxyacrylate
Common Application: Key intermediate for Strobilurin fungicides (e.g., Azoxystrobin); Analytical

Reference Standard.[1]

Introduction: The Stability Paradox
Welcome to the Technical Support Center. You are likely here because you have observed

assay degradation, retention time shifts, or physical caking in your CAS 131860-97-4 samples.

[1]

While often categorized generically as "stable under recommended conditions," CAS 131860-

97-4 possesses a

-methoxyacrylate moiety.[1] This structural motif acts as a vinylogous ester, making it
chemically susceptible to hydrolysis and geometric isomerization (E/Z) when exposed to
moisture and light.[1] For analytical standards and process intermediates, even trace moisture
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uptake can catalyze the cleavage of the methyl ester or the vinyl ether linkage, rendering the
material useless for quantitative applications.

This guide replaces generic advice with a rigorous, self-validating moisture control protocol

designed for high-sensitivity applications.

Part 1: Critical Storage & Handling Protocols
The "Zero-Condensation" Workflow
Objective: To prevent atmospheric moisture from condensing onto the cold surface of the

material during retrieval.[1]

Step Action Technical Rationale

1. Receipt

Inspect seal integrity

immediately. Do NOT open.

Store at -20°C.

Low temperature kinetically

inhibits hydrolysis rates (

) and geometric isomerization.

2.[1] Retrieval

Remove vial from freezer.

Place immediately in a

desiccator at Room

Temperature (RT).

Creates a dry buffer zone.[1]

Prevents the "soda can effect"

(condensation) on the vial

surface.[1]

3. Equilibration
Allow 3–4 hours for thermal

equilibration before opening.

Critical Failure Point: Opening

a cold vial in humid lab air

sucks moisture into the

hygroscopic powder.

4. Dispensing

Open only in a glove box or

under an inverted funnel with

dry

flow.

Displaces humid air.[1] The

methoxyacrylate group is

sensitive to acid-catalyzed

hydrolysis from ambient

/moisture.[1]

5. Resealing

Purge headspace with Argon

or Nitrogen.[1] Parafilm over

the cap.

Removes oxygen (prevents

photo-oxidation) and moisture.

[1]
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Visualizing the Safe Handling Loop

Figure 1: The 'Zero-Condensation' Handling Loop to prevent moisture ingress.
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[1]
Part 2: Troubleshooting Guide (Q&A)
Scenario A: "My HPLC assay dropped by 2% overnight."
Q: I prepared a stock solution in Acetonitrile/Water (50:50), and the purity decreased after 24

hours. Is the solid bad? A: Likely not. The issue is your solvent choice.

Root Cause: The methoxyacrylate ester is prone to hydrolysis in aqueous organic solvents,

especially if the pH drifts (often caused by dissolved

).

Solution: Prepare stock solutions in 100% Anhydrous Acetonitrile or Methanol (HPLC

Grade). Add water only immediately before injection or via online mixing.[1]

Verification: Run a "Solution Stability" test. Compare the peak area of a fresh prep vs. your

24-hour stored sample.

Scenario B: "The powder is clumping or sticking to the
spatula."
Q: The material looks sticky. Can I dry it in an oven? A:NO.

Root Cause: Clumping indicates significant moisture uptake (deliquescence) or partial

melting (Melting Point is ~102-105°C).[1]
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Risk: Heating this compound, especially if moisture is present, accelerates the hydrolysis of

the methyl ester to the acid derivative (Azoxystrobin acid precursor) and promotes E/Z

isomerization.[1]

Remediation: If clumping is observed, the material is likely compromised for quantitative use.

Perform a Karl Fischer (KF) titration.[1] If water >0.5%, discard or repurify.[1]

Scenario C: "I see a new peak at RRT 0.85."
Q: A new impurity is appearing before the main peak. A: This is the Hydrolysis Product (Acid

Derivative).

Mechanism: Water attacks the methyl ester carbonyl.

Diagnostic: Check your mobile phase pH. If pH < 3 or > 8, hydrolysis is catalyzed.[1]

Maintain pH ~5.0–6.0 for maximum stability.[1]

Part 3: FAQ & Mechanistic Insights
Q1: Why is CAS 131860-97-4 considered moisture
sensitive if the SDS says "Stable"?
Answer: "Stable" in an SDS often refers to safety (it won't explode), not analytical purity.[1]

Chemically, this molecule contains two moisture-sensitive sites:[1]

Methyl Ester: Susceptible to hydrolysis to the carboxylic acid.

Enol Ether (

-methoxyacrylate): Susceptible to hydration, leading to bond cleavage and formation of an
aldehyde/alcohol mix.[1]

Q2: Can I use a vacuum desiccator?
Answer: Yes, but with caution.[1] Do not apply high vacuum (< 10 mbar) for extended periods if

the material is micronized, as sublimation can occur over long durations.[1] A standard

desiccator with active silica gel or

is sufficient.[1]
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Visualizing the Degradation Pathway

Figure 2: Acid-catalyzed hydrolysis mechanism of the methyl ester moiety.
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Part 4: Physicochemical Reference Data

Property Value Relevance to Storage

CAS Number 131860-97-4 Unique Identifier

Molecular Weight 320.73 g/mol Calculation basis

Melting Point 102–105°C
Do not heat to dry; low thermal

ceiling.[1][2]

Hygroscopicity Moderate
Requires desiccation;

deliquescent at high RH.[1]

Solubility DMSO, Methanol, Chloroform
Store stocks in DMSO for max

stability.[1]

pKa N/A (Non-ionizable ester)
pH sensitivity relates to

hydrolysis kinetics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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